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Introduction

Dimethyl adipate (DMA), identified by CAS number 627-93-0, is the organic compound with the
formula (CH2)a(COOCH:Ss)2. It is the dimethyl ester of adipic acid. DMA is a colorless, oily liquid
with a mild, pleasant odor. While its primary applications are industrial, serving as a plasticizer,
a solvent for paint stripping and resins, and a chemical intermediate, its toxicological and
environmental fate are of significant interest to researchers and safety professionals.[1] This
guide provides an in-depth overview of the chemical properties and safety data for dimethyl
adipate, including detailed experimental methodologies for key assessments.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of dimethyl adipate are summarized in
the table below. These properties are crucial for its handling, application, and in predicting its
environmental distribution.
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Property Value Reference
Molecular Formula CsH1404 [2]
Molecular Weight 174.19 g/mol [1][2]
Appearance Colorless liquid [1112][3]
Odor Mild nutty odor [2]

Melting Point 8 °C (46.4 °F) [2][3][4]
Boiling Point 109-110 °C at 14 mmHg [21[31[5114]
Flash Point 107 °C (225 °F) (closed cup) [3]

Density 1.062 g/mL at 20 °C [21[5]

Vapor Pressure 0.06 mmHg at 20 °C

[5]14]

Water Solubility <lg/L

Solubility Soluble in alcohol and ether.

[2](3]

logP (Octanol-Water Partition 103
Coefficient) '

[3]

Refractive Index 1.428 at 20 °C

[2](3]

Autoignition Temperature 360 °C (680 °F)

[5]14]

Explosive Limits 0.81-8.1% (V)

[2][6]

Safety and Toxicological Data

The safety profile of dimethyl adipate is essential for risk assessment in occupational and

environmental contexts. The following table summarizes key toxicological data.
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Endpoint Value Species Method Reference
OECD Test
Acute Oral LD50 > 5,000 mg/kg Rat Guideline 401 [7]
(similar)
Acute Dermal OECD Test
> 2,000 mg/kg Rat o [8]
LD50 Guideline 402
Acute Inhalation
No data available
LC50
- OECD Test
o Not classified as , o
Skin Irritation o Rabbit Guideline 404 9]
a skin irritant o
(similar)
- OECD Test
o Not classified as ) o
Eye Irritation o Rabbit Guideline 405 [9]
an eye irritant o
(similar)
Genotoxicity
(Bacterial ) OECD Test
Not mutagenic o [8]
Reverse Guideline 471
Mutation Assay)
] Read-across
Reproductive/De .
300 mg/kg/day from diisobutyl
velopmental Rat ) [8]
o (developmental) adipate (OECD
Toxicity (NOAEL)
421)
] Read-across
Reproductive/De -
1000 mg/kg/day from diisobutyl
velopmental N Rat ) [8]
o (fertility) adipate (OECD
Toxicity (NOAEL)

421)

Hazard Statements: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), dimethyl adipate is generally not classified as hazardous.[4][7]

However, some safety data sheets may indicate it is harmful to aquatic life.[9][10]
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Personal Protective Equipment (PPE): When handling dimethyl adipate, it is recommended to

use:
» Eye/Face Protection: Safety glasses or goggles.[5][11]
» Skin Protection: Protective gloves (e.g., butyl rubber).[5][11]

» Respiratory Protection: Not typically required with adequate ventilation. In case of insufficient
ventilation, a suitable respirator should be worn.[7]

Experimental Protocols

Detailed methodologies for key toxicological and environmental fate studies are based on
internationally recognized OECD guidelines.

Acute Dermal Toxicity (as per OECD Test Guideline 402)

This protocol is designed to assess the potential adverse effects of a substance following a

single, short-term dermal exposure.
Workflow for Acute Dermal Toxicity Testing (OECD 402).

Reproduction/Developmental Toxicity Screening Test (as
per OECD Test Guideline 421)

This screening test provides information on the potential effects of a substance on reproductive
performance and the development of offspring.
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Pre-mating Phase (2 weeks)

[Select male and female rats)

Gssign to control and at least 3 dose groups]

N

[Administer dimethyl adipate daily to males] E’\dminister dimethyl adipate daily to females]

Mating Phase {up to 2 weeks)

Gair one male with one female)
[Check for evidence of mating daila

Gestation ahd Lactation

Gontinue daily dosing of females through gestatioD

'

Gllow females to litter and nurse their pupsj

'

Gontinue dosing females until day 13 post—partuer

'

[Examine pups for clinical signs, body weight, and anogenital distanca

Termination pnd Analysis

[Euthanize adults and pups)

Gonduct gross necropsy and histopathology of reproductive organa

Click to download full resolution via product page

Workflow for Reproduction/Developmental Toxicity Screening (OECD 421).
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Ready Biodegradability (as per OECD Test Guideline
301)

This series of methods evaluates the potential for a chemical to be rapidly biodegraded by
microorganisms under aerobic aquatic conditions. The CO2z Evolution Test (301B) is a common

method.

Test Setup

Grepare mineral medium and add inoculum (e.g., activated sludgeD

:

Gdd dimethyl adipate to test vessels (known concentrationD

:

Prepare control (inoculum only) and reference (e.g., sodium benzoate) vessels

Incubation| (28 Days)

Incubate vessels in the dark at 20-25°C with continuous aeration (CO2-free air)

:

Trap evolved CO:z in a suitable absorbent (e.g., Ba(OH)z or NaOH)

Ana%sis

Periodically measure the amount of CO2 produced (e.qg., by titration)

:

(Calculate the percentage of biodegradation based on the theoretical CO2 production)
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Click to download full resolution via product page
Workflow for Ready Biodegradability Test (OECD 301B).

Reactivity Profile

Dimethyl adipate is an ester.[2] As such, it can react with acids to liberate heat along with adipic
acid and methanol.[2] Strong oxidizing acids may cause a vigorous, exothermic reaction.[2]
Heat is also generated by its interaction with caustic solutions.[2] Mixing with alkali metals and
hydrides can generate flammable hydrogen gas.[2] It is incompatible with strong oxidizing
agents, acids, bases, and reducing agents.[2]

Environmental Fate

If released into the environment, dimethyl adipate's fate is governed by its physical and
chemical properties. With a vapor pressure of 0.06 mm Hg at 25 °C, it will exist primarily as a
vapor in the atmosphere.[3] In the atmosphere, it is expected to be degraded by reaction with
photochemically-produced hydroxyl radicals, with an estimated half-life of 4 days.[3] If released
to soil, dimethyl adipate is expected to have very high mobility based on an estimated Koc of
11.[3]

Conclusion

Dimethyl adipate is a widely used industrial chemical with a well-characterized profile of
chemical and physical properties. Toxicological data indicate a low order of acute toxicity. While
not classified as a skin or eye irritant, appropriate personal protective equipment should be
used during handling to minimize exposure. Standardized testing protocols, such as those from
the OECD, provide a robust framework for assessing its safety and environmental impact. Its
high mobility in soil and moderate persistence in the atmosphere are key considerations for its
environmental risk assessment. This guide provides a foundational understanding for
professionals working with or studying this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dimethyl Adipate (CAS 627-93-0): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125988#cas-number-627-93-0-chemical-properties-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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